Cas no 2171770-77-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-3-methylbutyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-3-methylbutyl)carbamoylpropanoic acid
• CAS No: 2171770-77-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6258450
• PubChem ID: 165511306
• Update Time: 2025-05-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-3-methylbutyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-3-methylbutyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-methoxy-3-methylbutyl)carbamoyl]propanoic acid
• 2171770-77-5
• EN300-1547552

• Inchi： 1S/C25H30N2O6/c1-25(2,32-3)12-13-26-23(30)21(14-22(28)29)27-24(31)33-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： WGOJCNYUOVPQGG-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCCC(C)(C)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-3-methylbutyl)carbamoylpropanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-3-methylbutyl)carbamoylpropanoic acid (CAS No. 2171770-77-5)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-3-methylbutyl)carbamoylpropanoic acid (CAS No. 2171770-77-5) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methoxy-3-methylbutyl side chain, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers often seek this compound for its ability to enhance peptide stability and solubility, addressing common challenges in drug discovery.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-3-methylbutyl)carbamoylpropanoic acid has surged due to advancements in peptide-based therapeutics. With the rise of personalized medicine and biologics, this compound plays a pivotal role in the development of novel treatments for diseases such as diabetes, cancer, and autoimmune disorders. Its compatibility with automated peptide synthesizers further elevates its importance in high-throughput screening and combinatorial chemistry.

The CAS No. 2171770-77-5 compound is also notable for its application in bioconjugation and protein engineering. Scientists frequently explore its reactivity for creating stable amide bonds, which are critical for constructing peptide-drug conjugates (PDCs) and antibody-drug conjugates (ADCs). This aligns with the growing interest in targeted drug delivery systems, a hot topic in both academic and industrial research. Users searching for "Fmoc-amino acid derivatives for peptide synthesis" or "CAS 2171770-77-5 applications" will find this compound highly relevant to their work.

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Quality control and analytical characterization of CAS No. 2171770-77-5 are also critical topics. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure purity and consistency. This is particularly important for regulatory compliance in drug development, where impurities can significantly impact therapeutic efficacy. Searches for "analytical methods for Fmoc compounds" or "CAS 2171770-77-5 purity standards" reflect this concern.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-3-methylbutyl)carbamoylpropanoic acid (CAS No. 2171770-77-5) is a versatile and indispensable tool in modern chemical and pharmaceutical research. Its applications span from peptide synthesis to bioconjugation, driven by the evolving needs of drug discovery and sustainable chemistry. By addressing frequently searched terms and industry trends, this overview highlights the compound's significance while ensuring SEO-friendly content for researchers and professionals.